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Comparison of PTP1B Inhibitory Activity

Get Quote

The table below summarizes the ICso values and key details for Albafuran A and other inhibitory

compounds isolated from various plants.

ICs0 Value Plant Year
Compound Name Source Plant .
(UM) Family Reported
Albafuran A Morus bombycis 2.7 uM [1] Moraceae 2009 [1]
Dihydroflavonol 1 Artocarpus 0.17 uM [2] Moraceae 2024 [2]
elasticus
Flavone 6 Artocarpus 0.79 uM [2] Moraceae 2024 [2]
elasticus
Apigenin-7-O-f3-d- Artocarpus 0.22 uM [2] Moraceae 2024 2]
glucopyranoside (13) elasticus
Morusalfuran C Morus alba 7.26 uM [3] Moraceae 2020 [3]
Morusalfuran B Morus alba 8.92 uM [3] Moraceae 2020 [3]
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ICso0 Value Plant Year
Compound Name Source Plant .

(M) Family Reported
RR601 (Azo-dimer) Synthetic 2.1 uM [4] N/A 2017 [4]

As shown, while Albafuran A is a potent inhibitor, more recently discovered compounds, particularly from
Artocarpus elasticus, show over 10-fold greater potency [2]. The farnesylated 2-arylbenzofurans from

Morus alba (e.g., Morusalfuran C) are less potent than Albafuran A [3].

Experimental Protocol for PTP1B Inhibition Assay

The ICso values in the table were predominantly determined using a colorimetric enzyme activity assay.

Below is a generalized workflow of the standard experimental protocol.
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Start PTP1B Assay
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Key Protocol Details [1] [2] [3]:

e Enzyme: Recombinant human PTP1B.
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o Buffer: Typically 50 mM citrate (pH 6.0), containing 1 mM EDTA, 0.1 M NaCl, and 1 mM Dithiothreitol
(DTT).

e Substrate: p-Nitrophenyl phosphate (p-NPP), which is dephosphorylated by PTP1B to the yellow-
colored product p-nitrophenol.

e Measurement: The reaction is stopped by adding a strong base, and the intensity of the yellow color,
measured by absorbance at 405-410 nm, is proportional to the enzyme activity.

¢ ICso Calculation: The concentration of a compound that reduces enzyme activity by 50% is
calculated from a plot of inhibitor concentration versus the percentage of enzyme activity.

The Role of PTP1B in Insulin Signaling

Understanding the biological context is crucial for appreciating the therapeutic value of these inhibitors.
PTP1B is a key negative regulator of the insulin signaling pathway [5]. The following diagram illustrates its

role and the point of inhibition for compounds like Albafuran A.
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As the diagram shows, PTP1B dephosphorylates and deactivates both the Insulin Receptor and Insulin
Receptor Substrate, thereby interrupting the signal for glucose uptake [5]. Inhibitors like Albafuran A block

PTP1B's activity, helping to restore insulin sensitivity.

Key Insights for Your Research

¢ Potency Context: Albafuran A is a confirmed PTP1B inhibitor, but its potency has been surpassed
by newer, sub-micromolar compounds, which may be more relevant for drug development [2].

¢ Kinetics and Binding: Advanced studies for some compounds, including kinetic analyses and
molecular docking simulations, show that many of these natural products, including Albafuran A, act
as mixed-type inhibitors, meaning they can bind to both the enzyme's active site and an allosteric
site [1] [3].

e Therapeutic Potential: PTP1B is a validated target for type 2 diabetes and obesity, and its
inhibition is also being explored in certain cancers, such as hepatocellular carcinoma [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/b623387#albafuran-a-ic50-value-comparison-for-ptp1b-inhibition
https://www.smolecule.com/products/b623387#albafuran-a-ic50-value-comparison-for-ptp1b-inhibition
https://www.smolecule.com/products/b623387#albafuran-a-ic50-value-comparison-for-ptp1b-inhibition
https://www.smolecule.com/products/b623387#albafuran-a-ic50-value-comparison-for-ptp1b-inhibition
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s623387?utm_src=pdf-bulk
https://www.smolecule.com/products/s623387?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

